3-chloro-4-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide

• Molecular Formula: C19H18ClN3O4
• Molecular Weight: 387.8 g/mol
• IUPAC Name: 3-chloro-4-methoxy-N-[4-(4-propan-2-yloxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C19H18ClN3O4/c1-11(2)26-14-7-4-12(5-8-14)17-18(23-27-22-17)21-19(24)13-6-9-16(25-3)15(20)10-13/h4-11H,1-3H3,(H,21,23,24)
• InChI Key: KSUXVIOCWKXGEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2=NON=C2NC(=O)C3=CC(=C(C=C3)OC)Cl

Description

3-chloro-4-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a benzamide core substituted with chloro, methoxy, and oxadiazole groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-4-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Benzamide Core: The initial step involves the acylation of an appropriate aniline derivative with a chloro-substituted benzoyl chloride under Friedel-Crafts acylation conditions.

Introduction of the Methoxy Group: The methoxy group can be introduced via methylation of the hydroxyl group using methyl iodide in the presence of a base such as potassium carbonate.

Formation of the Oxadiazole Ring: The oxadiazole ring is typically formed through a cyclization reaction involving a hydrazide intermediate and an appropriate carboxylic acid derivative.

Final Coupling: The final step involves coupling the oxadiazole derivative with the benzamide core using a suitable coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

3-chloro-4-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the methoxy and oxadiazole moieties.

Cyclization Reactions: The oxadiazole ring can participate in cyclization reactions, forming more complex heterocyclic structures.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium methoxide, potassium tert-butoxide, and various amines.

Oxidation: Reagents such as potassium permanganate and chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions include various substituted benzamides, oxadiazole derivatives, and complex heterocyclic compounds .

Scientific Research Applications

3-chloro-4-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide has a wide range of applications in scientific research:

Medicinal Chemistry: The compound is investigated for its potential as an antimicrobial and anticancer agent due to its unique structural features.

Material Science: It is used in the development of advanced materials, including polymers and nanomaterials, due to its ability to form stable complexes.

Industrial Applications: The compound is utilized in the synthesis of various industrial chemicals and as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of 3-chloro-4-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets specific enzymes and receptors, including kinases and G-protein coupled receptors.

Pathways Involved: It modulates various signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway, leading to its biological effects.

Comparison with Similar Compounds

Similar Compounds

• 3-chloro-N-(4-methoxyphenyl)propanamide
• 4-methoxyphenylboronic acid
• 4-methoxybenzylamine

Uniqueness

Its oxadiazole ring, in particular, provides enhanced stability and reactivity compared to similar compounds .